Cas no 2138176-93-7 (Methyl 3-amino-1-butanamidocyclobutane-1-carboxylate)

• Product Name: Methyl 3-amino-1-butanamidocyclobutane-1-carboxylate
• CAS No: 2138176-93-7
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• CID: 5792309
• PubChem ID: 165801791
• Update Time: 2025-06-08

Methyl 3-amino-1-butanamidocyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-1-butanamidocyclobutane-1-carboxylate
• EN300-739939
• 2138176-93-7
• Methyl 3-amino-1-butanamidocyclobutane-1-carboxylate

• Inchi： 1S/C10H18N2O3/c1-3-4-8(13)12-10(9(14)15-2)5-7(11)6-10/h7H,3-6,11H2,1-2H3,(H,12,13)
• InChI Key： STBYOLBIOCSVAY-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CC(C1)N)NC(CCC)=O)=O

Computed Properties

• Exact Mass: 214.13174244g/mol
• Monoisotopic Mass: 214.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 81.4Ų

Additional information on Methyl 3-amino-1-butanamidocyclobutane-1-carboxylate

Recent Advances in the Study of Methyl 3-amino-1-butanamidocyclobutane-1-carboxylate (CAS: 2138176-93-7)

Methyl 3-amino-1-butanamidocyclobutane-1-carboxylate (CAS: 2138176-93-7) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This cyclobutane derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including as a building block for novel drug candidates. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a focal point for researchers aiming to develop new treatments for complex diseases.

The synthesis of Methyl 3-amino-1-butanamidocyclobutane-1-carboxylate has been optimized in recent years, with several research groups reporting improved yields and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach that enhances the stereoselectivity of the compound, which is critical for its biological activity. The researchers employed a combination of asymmetric catalysis and green chemistry principles, reducing the environmental impact of the synthesis process while maintaining high efficiency.

Pharmacological evaluations of Methyl 3-amino-1-butanamidocyclobutane-1-carboxylate have revealed its potential as a modulator of specific protein-protein interactions (PPIs). PPIs are often challenging targets for drug development due to their complex and dynamic nature. However, preliminary in vitro and in vivo studies suggest that this compound can selectively inhibit key PPIs involved in inflammatory pathways, offering a new avenue for treating autoimmune diseases. For instance, a recent preclinical study demonstrated its efficacy in reducing cytokine production in a murine model of rheumatoid arthritis.

In addition to its anti-inflammatory properties, Methyl 3-amino-1-butanamidocyclobutane-1-carboxylate has been investigated for its role in cancer therapy. A 2024 study in Nature Chemical Biology highlighted its ability to disrupt the interaction between oncogenic proteins and their cellular partners, leading to apoptosis in certain cancer cell lines. The compound's unique cyclobutane ring appears to confer stability and specificity, making it a promising scaffold for further drug development. Researchers are now exploring its derivatives to enhance potency and reduce off-target effects.

Despite these advancements, challenges remain in the clinical translation of Methyl 3-amino-1-butanamidocyclobutane-1-carboxylate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous pharmacokinetic and toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound into a viable therapeutic agent. Future research directions include structural optimization and the exploration of combination therapies to maximize its therapeutic potential.

In conclusion, Methyl 3-amino-1-butanamidocyclobutane-1-carboxylate (CAS: 2138176-93-7) represents a promising candidate in the field of medicinal chemistry, with applications ranging from inflammatory diseases to oncology. Its unique structural and pharmacological properties underscore the importance of continued research and development. As the scientific community gains a deeper understanding of its mechanisms and optimizes its properties, this compound may pave the way for innovative treatments in the years to come.